molecular formula C14H17NO B8588687 3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1-one

3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1-one

Cat. No.: B8588687
M. Wt: 215.29 g/mol
InChI Key: UFTZAIGLEUTKQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-dihydro-1H-spiro[naphthalene-2,4'-piperidine]-1-one is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

spiro[3,4-dihydronaphthalene-2,4'-piperidine]-1-one

InChI

InChI=1S/C14H17NO/c16-13-12-4-2-1-3-11(12)5-6-14(13)7-9-15-10-8-14/h1-4,15H,5-10H2

InChI Key

UFTZAIGLEUTKQH-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCNCC2)C(=O)C3=CC=CC=C31

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.84 g (6.4 mmoles) ethyl 3,4-dihydro-1-oxospiro[naphthalene-2(1H), 4'piperidine] in 32 ml ethanol and 16 ml of 50% potassium hydroxide solution was heated at reflux for 18 hours. The solution was concentrated in vacuo to remove ethanol and the aqueous residue was extracted with 3×40 ml ether. The combined organic extracts were extracted with 2×40 ml 3N hydrochloric acid. The combined aqueous extracts were made basic with 10N sodium hydroxide and extracted with 3×75 ml ether. The combined organic extracts were washed with 20 ml water and brine, dried, and the solvent was removed in vacuo to give 1.07 g (78%) product as an oil;
Name
ethyl 3,4-dihydro-1-oxospiro[naphthalene-2(1H), 4'piperidine]
Quantity
1.84 g
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One
Yield
78%

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